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Compound of Interest

Compound Name: Fluorosulfonic acid

Cat. No.: B1217915 Get Quote

Technical Support Center: Safe Handling of
Fluorosulfonic Acid
This guide provides essential safety information, troubleshooting procedures, and frequently

asked questions for managing fluorosulfonic acid, with a specific focus on its highly reactive

and hazardous nature when in contact with water. This resource is intended for researchers,

scientists, and drug development professionals working with this powerful superacid.

Frequently Asked Questions (FAQs)
Q1: What is fluorosulfonic acid and why is it considered a "superacid"?

A1: Fluorosulfonic acid (HSO₃F) is a colorless, fuming liquid and one of the strongest

commercially available Brønsted acids.[1] Its acidity is significantly greater than 100% sulfuric

acid, placing it in the category of "superacids."[1] This extreme acidity is due to the electron-

withdrawing effect of the fluorine atom, which stabilizes the conjugate base.

Q2: What happens when fluorosulfonic acid comes into contact with water?

A2: The reaction of fluorosulfonic acid with water is extremely violent and highly exothermic.

[2] It hydrolyzes to produce hydrogen fluoride (HF) and sulfuric acid (H₂SO₄), both of which are

highly corrosive and toxic.[2][3] The reaction generates a significant amount of heat, which can

cause the water to boil explosively, spattering the corrosive mixture.[4] The addition of water to
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fluorosulfonic acid is considered even more violent than the addition of water to concentrated

sulfuric acid.[2]

Q3: What are the primary hazards associated with fluorosulfonic acid?

A3: The primary hazards include:

Extreme Corrosivity: It causes severe, painful burns upon contact with skin and eyes.[2]

Toxicity: Inhalation of its fumes can severely irritate the respiratory tract.[3] The hydrolysis

products, hydrogen fluoride and sulfuric acid, are also highly toxic.

Violent Reactivity: It reacts violently with water and many organic compounds.[2][4] It also

reacts with bases in a highly exothermic manner.

Gas Evolution: Contact with metals can produce flammable hydrogen gas.[2]

Q4: What immediate actions should be taken in case of skin or eye contact?

A4: In case of contact, immediate and thorough flushing with copious amounts of water for at

least 15 minutes is critical.[4] All contaminated clothing must be removed. Seek immediate

medical attention. For skin exposure, after initial water flushing, application of a calcium

gluconate gel may be necessary to neutralize absorbed fluoride ions.[4]

Troubleshooting Guide
This section addresses specific issues that may arise during experiments involving

fluorosulfonic acid.
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Issue Potential Cause Recommended Action

Sudden temperature increase

and fuming during a reaction.

Uncontrolled reaction with a

protic solvent or moisture.

1. Immediately cool the

reaction vessel using an ice

bath. 2. Ensure the reaction is

under an inert atmosphere

(e.g., nitrogen or argon). 3. If

the reaction is uncontrollable,

evacuate the area and follow

emergency procedures.

Corrosion or degradation of

experimental apparatus.
Use of incompatible materials.

1. Cease the experiment

immediately. 2. Use apparatus

made of compatible materials

such as specific plastics (e.g.,

PTFE) or glass, although it

may be attacked in the

presence of moisture.[5] 3.

Regularly inspect all

equipment for any signs of

degradation.

Spillage of fluorosulfonic acid.
Mishandling or equipment

failure.

1. Evacuate the immediate

area. 2. Wear appropriate

Personal Protective Equipment

(PPE), including a full-face

respirator, acid-resistant suit,

and gloves. 3. Contain the spill

using an inert absorbent

material like sand or

vermiculite. Do NOT use

combustible materials like

sawdust.[4] 4. Slowly and

carefully neutralize the spill

with a suitable agent such as

sodium carbonate or calcium

hydroxide.[6]
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Data Presentation
Physical and Chemical Properties

Property Value

Chemical Formula HSO₃F

Molar Mass 100.07 g/mol

Appearance Colorless, fuming liquid

Density 1.726 g/cm³ at 25 °C[2]

Boiling Point 165.5 °C[2]

Melting Point -87.3 °C[2]

Personal Protective Equipment (PPE)
Situation Required PPE

Routine Handling (in a fume hood)

- Chemical-resistant gloves (e.g., butyl rubber) -

Chemical splash goggles and a face shield -

Acid-resistant lab coat or apron

Dilution or Neutralization

- Heavy-duty chemical-resistant gloves - Full-

face respirator with an acid gas cartridge -

Chemical-resistant suit or coveralls

Spill Cleanup

- Self-contained breathing apparatus (SCBA) -

Fully encapsulating chemical-resistant suit -

Chemical-resistant boots and gloves

Experimental Protocols
Protocol for the Safe Dilution of Fluorosulfonic Acid
Warning: This procedure must be performed in a certified chemical fume hood.

Preparation: Don all required PPE, including a face shield, acid-resistant gloves, and an

apron. Ensure an emergency shower and eyewash station are accessible. Prepare a cooling
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bath (e.g., ice-water) and have a neutralizing agent (e.g., sodium carbonate) readily

available.

Cooling: Place the receiving flask containing the dilution solvent (e.g., a suitable inert

solvent) in the cooling bath and allow it to cool to 0-5 °C.

Slow Addition: Using a pressure-equalizing dropping funnel, add the fluorosulfonic acid
dropwise to the cooled, stirred solvent. NEVER add the solvent to the acid.

Temperature Monitoring: Continuously monitor the temperature of the mixture. If the

temperature rises significantly, pause the addition and allow the mixture to cool.

Completion and Storage: Once the addition is complete, allow the diluted solution to slowly

warm to room temperature while still stirring. Store the solution in a properly labeled,

compatible container.

Protocol for Neutralization of Fluorosulfonic Acid Waste
Warning: This procedure generates significant heat and should be performed in a fume hood

with extreme caution.

Preparation: Wear appropriate PPE. In a large, suitable container (e.g., a heavy-walled

beaker or a specialized reaction vessel), place a large volume of ice and water.

Dilution (Optional but Recommended): If dealing with a concentrated waste stream, it is

advisable to first perform a dilution as described in the protocol above.

Slow Addition to Base: Prepare a dilute basic solution (e.g., 5-10% sodium carbonate or

calcium hydroxide) in a separate, large container, preferably in an ice bath.

Neutralization: Slowly and with constant stirring, add the acidic waste to the basic solution.

pH Monitoring: Periodically check the pH of the solution using pH paper or a calibrated pH

meter. Continue adding the acid until the pH is in the neutral range (6-8).

Disposal: Once neutralized, the resulting solution can be disposed of in accordance with

local regulations.
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Visualizations
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Caption: Workflow for the safe dilution of fluorosulfonic acid.
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Fluorosulfonic Acid Spill Occurs

Evacuate Immediate Area & Alert Others

Assess Spill Size & Risk

Small & Controllable

Yes

Large or Uncontrollable

No

Don Full PPE (Respirator, Suit, etc.) Call Emergency Services

Contain Spill with Inert Absorbent

Slowly Neutralize with Base

Collect Residue for Disposal

Decontaminate Area

Click to download full resolution via product page

Caption: Logical flow for responding to a fluorosulfonic acid spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Fluorosulfuric acid - Wikipedia [en.wikipedia.org]

2. FLUOROSULFONIC ACID CAS#: 7789-21-1 [m.chemicalbook.com]

3. research.uga.edu [research.uga.edu]

4. datasheets.scbt.com [datasheets.scbt.com]

5. Fluorosulfuric_acid [chemeurope.com]

6. 7.1.2 Acid Neutralization | Environment, Health and Safety [ehs.cornell.edu]

To cite this document: BenchChem. [Managing the violent reaction of fluorosulfonic acid with
water]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217915#managing-the-violent-reaction-of-
fluorosulfonic-acid-with-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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